![molecular formula C18H17Cl2N3O4 B4227662 1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine](/img/structure/B4227662.png)
1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine
Overview
Description
1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine, also known as DMNP-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicinal chemistry. This compound has been found to possess a range of biochemical and physiological effects, making it a promising candidate for various research studies. In
Mechanism of Action
The mechanism of action of 1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine involves the inhibition of enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase A and B. This inhibition leads to an increase in the levels of neurotransmitters such as acetylcholine and dopamine, which are involved in various physiological processes such as cognition and movement.
Biochemical and Physiological Effects:
1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been found to exhibit a range of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been found to exhibit antidepressant and anxiolytic effects in various behavioral tests. Additionally, 1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been found to possess antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research studies. Additionally, it exhibits potent inhibitory activity against various enzymes, making it a promising candidate for the development of drugs for the treatment of neurological disorders. However, 1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine also has some limitations. Its mechanism of action is not fully understood, and further research is needed to elucidate its biochemical and physiological effects. Additionally, its potential toxicity and side effects need to be thoroughly investigated before it can be considered for clinical use.
Future Directions
There are several future directions for research on 1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine. One potential area of research is the development of 1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to elucidate the mechanism of action of 1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine and its biochemical and physiological effects. Other potential areas of research include investigating the potential of 1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine for the treatment of inflammatory and oxidative stress-related disorders, as well as exploring its potential as a lead compound for the development of new drugs.
Scientific Research Applications
1-(3,4-dichlorobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase A and B. This makes it a promising candidate for the development of drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(3,4-dichlorophenyl)-[4-(4-methoxy-2-nitrophenyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2N3O4/c1-27-13-3-5-16(17(11-13)23(25)26)21-6-8-22(9-7-21)18(24)12-2-4-14(19)15(20)10-12/h2-5,10-11H,6-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXNJULXNTXEXDF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.